Cas no 921833-03-6 (5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921833-03-6
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 6180025
• PubChem ID: 18570262
• Update Time: 2025-06-20

5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• AKOS024631039
• 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0112
• 921833-03-6
• CCG-311939

• Inchi： 1S/C20H17N5O2/c1-13-7-6-10-17(21-13)22-19(26)15-11-24(2)12-16-18(15)23-25(20(16)27)14-8-4-3-5-9-14/h3-12H,1-2H3,(H,21,22,26)
• InChI Key： UCVQJMDXHUHHNJ-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C)C=C(C(NC3C=CC=C(C)N=3)=O)C2=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 359.13822480g/mol
• Monoisotopic Mass: 359.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.9Ų

Additional information on 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 921833-03-6, specifically named 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to a class of scaffolds that have garnered significant attention due to their structural complexity and potential biological activities. The intricate arrangement of nitrogen-containing rings and functional groups in its molecular structure makes it a promising candidate for further exploration in drug discovery and therapeutic development.

At the core of this compound's appeal lies its unique pyrazolo[4,3-c]pyridine core, which is a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. This particular scaffold has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The presence of multiple nitrogen atoms in the structure enhances its potential for hydrogen bonding and coordination interactions, which are critical for binding affinity and specificity. Moreover, the 5-methyl and 6-methylpyridin-2-yl substituents contribute to the compound's overall lipophilicity and may influence its solubility and permeability across biological membranes.

The 3-oxo group within the pyrazole ring introduces a polar functionality that can participate in hydrogen bonding interactions with biological targets. This feature is particularly important for modulating binding affinities and selectivity. Additionally, the 2-phenyl group attached to the pyrazole ring adds another layer of structural complexity, potentially influencing both the electronic properties of the molecule and its interaction with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in medicinal chemistry.

In recent years, there has been growing interest in developing small molecules that can modulate enzyme activity through allosteric mechanisms. The 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide scaffold has shown promise in this regard. Allosteric modulators offer several advantages over traditional orthosteric inhibitors, including improved target selectivity and reduced likelihood of drug resistance. The unique structural features of this compound make it an attractive candidate for further investigation as an allosteric modulator.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that modulators targeting specific enzymes or pathways could have therapeutic implications in various diseases, including cancer, inflammation, and neurodegenerative disorders. The 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide scaffold has demonstrated preliminary activity against certain enzymes implicated in these conditions. For instance, studies suggest that it may interact with enzymes involved in cell cycle regulation or signal transduction pathways relevant to cancer progression.

The development of new chemical entities like this one relies heavily on advances in synthetic chemistry and computational modeling. Modern techniques allow researchers to rapidly design and synthesize complex molecules while predicting their biological activity through computational simulations. This high-throughput approach has significantly accelerated the discovery process in drug development. The synthesis of 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide exemplifies how these techniques can be leveraged to generate novel bioactive compounds efficiently.

In addition to its potential therapeutic applications, this compound also serves as a valuable tool for fundamental research in chemical biology. Its unique structure allows researchers to probe questions about enzyme mechanisms and ligand-receptor interactions at a molecular level. By studying how this molecule interacts with biological targets, scientists can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The future prospects for this compound are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By modifying specific functional groups or substituents within the molecule, researchers can fine-tune its activity profile to enhance potency and selectivity. Furthermore, exploring derivatives of this scaffold may uncover additional bioactive molecules with distinct therapeutic potentials.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the development pipeline for compounds like 5-methyl-N-(6-methylpyridin-2-yl)-3-oxo-2 phenyl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyridine - 7 - carboxamide . These technologies enable researchers to predict molecular properties and identify promising candidates more efficiently than traditional methods alone. As computational capabilities continue to improve, so too will our ability to design molecules with tailored biological activities.

In conclusion, 5 - methyl - N - ( 6 - methyl pyridin - 2 - yl ) - 3 - oxo - 2 phenyl - 2 H , 3 H , 5 H - pyrazolo [ 4 , 3 - c ] pyridine - 7 carboxamide ( CAS no .921833036 ) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and therapeutic development . Its unique structural features , combined with promising preliminary biological activity , make it an exciting prospect for further exploration . As research continues , we can anticipate even greater insights into its potential applications across various disease areas .